Cas no 773863-93-7 (N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide)

• Product Name: N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide
• CAS No: 773863-93-7
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 5554663
• PubChem ID: 1579463
• Update Time: 2025-10-10

N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• SR-01000304722
• F3099-5795
• N-(4-(2-ethoxyphenyl)thiazol-2-yl)-3,3-dimethylbutanamide
• SR-01000304722-1
• N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide
• VU0509232-1
• STL480040
• AKOS002239023
• 773863-93-7

• Inchi： 1S/C17H22N2O2S/c1-5-21-14-9-7-6-8-12(14)13-11-22-16(18-13)19-15(20)10-17(2,3)4/h6-9,11H,5,10H2,1-4H3,(H,18,19,20)
• InChI Key： BPBXDLSAPUXLHE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2OCC)N=C1NC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 318.14019912g/mol
• Monoisotopic Mass: 318.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide

Professional Introduction to N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide (CAS No. 773863-93-7)

N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 773863-93-7, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including a thiazole moiety and an amide bond, which are well-documented for their roles in modulating various biological pathways.

The thiazole ring is a heterocyclic structure consisting of sulfur and nitrogen atoms, making it a versatile scaffold in medicinal chemistry. Its presence in N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of thiazole derivatives in the development of drugs targeting infectious diseases, inflammation, and even cancer. The amide group in this compound further enhances its potential as a pharmacophore by contributing to hydrogen bonding interactions with biological targets.

The< strong>2-ethoxyphenyl substituent on the thiazole ring adds another layer of complexity to the molecule's biological activity. This aromatic group is known to influence the electronic properties of the molecule and can affect its binding affinity to biological targets. In pharmaceutical research, ethoxyphenyl derivatives are often explored for their potential in central nervous system (CNS) disorders, cardiovascular diseases, and other metabolic conditions. The combination of these structural elements in N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide makes it a candidate for further investigation in drug discovery.

The< strong>3,3-dimethylbutanamide moiety at the amide position provides steric hindrance and can influence the compound's solubility and metabolic stability. This group is commonly found in bioactive molecules due to its ability to enhance binding interactions through hydrogen bonding. In recent years, dimethyl-substituted amides have been studied for their potential in modulating enzyme activity and receptor binding. For instance, dimethylamides have been reported to exhibit inhibitory effects on various kinases and proteases, which are key targets in oncology research.

In the context of current pharmaceutical research, N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide aligns with several ongoing trends in drug development. The integration of heterocyclic scaffolds like thiazole with functional groups such as amides and aromatic substituents has been shown to enhance bioactivity and selectivity. Moreover, the use of computational methods to predict the biological activity of such compounds has accelerated the drug discovery process. Virtual screening and molecular docking studies have identified several thiazole derivatives with potential therapeutic applications.

One notable area where thiazole derivatives have made significant strides is in the treatment of infectious diseases. Thiazole-based compounds have been investigated for their antimicrobial properties against bacteria, fungi, and parasites. The structural features of these compounds allow them to disrupt essential biological processes in pathogens without significantly affecting host cells. This selective toxicity is a critical factor in developing effective antiparasitic drugs. Additionally, thiazole derivatives have shown promise as antiviral agents, particularly against RNA viruses where they can interfere with viral replication cycles.

The< strong>N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide structure may also find applications in addressing inflammatory conditions. Inflammation is a hallmark of many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Thiazole derivatives have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The amide group in this compound could potentially interact with these enzymes or other inflammatory mediators, thereby reducing inflammation.

Furthermore, the< strong>thiazole scaffold has been explored for its anticancer potential. Thiazole derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function or inhibiting DNA replication. The< strong>2-ethoxyphenyl group may enhance these effects by influencing intracellular signaling pathways associated with cell growth and survival. Preclinical studies have demonstrated that certain thiazole-based compounds can selectively target cancer cells while sparing healthy tissues.

The< strong>3,3-dimethylbutanamide moiety could also contribute to the compound's stability under physiological conditions. Amides are known for their resistance to hydrolysis at physiological pH levels, which ensures that the drug remains active within the body for an extended period. This property is particularly important for long-term treatments where sustained drug levels are necessary for efficacy.

In conclusion,N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,3-dimethylbutanamide (CAS No.773863-93-7) represents a promising candidate for further pharmaceutical exploration due to its unique structural features and potential biological activities.
The combination of a< strong >thiazole, an< strong >amide,and anaromatic ethoxyphenyl substituent positions this compound as a versatile scaffold for drug discovery efforts.
With ongoing research into heterocyclic derivatives,
this molecule holds
considerable
promise
for addressing various therapeutic challenges.
Future studies should focus on elucidating its
mechanism of action
and optimizing its pharmacokinetic properties
to enhance its clinical utility.